
An In-depth Technical Guide to Disodium 1,3-
Benzenedisulfonate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Disodium 1,3-benzenedisulfonate

Cat. No.: B166255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and key

physicochemical properties of disodium 1,3-benzenedisulfonate. The information is

presented to support research and development activities, particularly in the fields of medicinal

chemistry and material science.

Molecular Structure and Properties
Disodium 1,3-benzenedisulfonate is an organic sodium salt that consists of a benzene ring

substituted by two sulfonate groups at positions 1 and 3.[1][2] The negative charges of the

sulfonate groups are counterbalanced by two sodium ions.[1] This compound is typically

encountered as an off-white or tan hygroscopic granular solid.[1] It is known for its high

solubility in water.[3][4][5]

Quantitative Physicochemical Data
A summary of the key quantitative properties of disodium 1,3-benzenedisulfonate is provided

in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₆H₄Na₂O₆S₂ [1][2][6][7]

Molecular Weight 282.2 g/mol [1][6][7][8][9]

IUPAC Name
disodium;benzene-1,3-

disulfonate
[1]

CAS Number 831-59-4 [1][3][8]

SMILES
C1=CC(=CC(=C1)S(=O)(=O)

[O-])S(=O)(=O)[O-].[Na+].[Na+]
[1][6]

Water Solubility 663 g/L at 20°C [3][4][5][8]

Physical Description
Off-white or tan hygroscopic

granules
[1]

Molecular Structure Visualization
The two-dimensional chemical structure of disodium 1,3-benzenedisulfonate is depicted in

the diagram below. This visualization, generated using the DOT language, illustrates the

arrangement of the benzene ring, the sulfonate groups, and the associated sodium counter-

ions.
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Caption: Molecular structure of disodium 1,3-benzenedisulfonate.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of disodium 1,3-
benzenedisulfonate are not extensively available in the public domain, as it is a commercially

available reagent. However, general synthetic routes to benzenedisulfonic acids involve the

sulfonation of benzene using fuming sulfuric acid under controlled temperature conditions. The

disodium salt is then typically prepared by neutralizing the resulting sulfonic acid with a sodium

base, such as sodium hydroxide or sodium carbonate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b166255?utm_src=pdf-body-img
https://www.benchchem.com/product/b166255?utm_src=pdf-body
https://www.benchchem.com/product/b166255?utm_src=pdf-body
https://www.benchchem.com/product/b166255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For analytical characterization, standard techniques would be employed:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

confirm the structure of the benzene ring and the positions of the sulfonate groups. A known

¹H NMR spectrum for this compound is available in D₂O.[10]

Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the

sulfonate groups (S=O and S-O bonds) and the aromatic ring.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the anion.

Elemental Analysis: To confirm the elemental composition of carbon, hydrogen, sodium,

oxygen, and sulfur.

Applications in Research and Development
Disodium 1,3-benzenedisulfonate serves as a versatile intermediate in various chemical

syntheses. It is utilized in the production of dyes and pigments, where the sulfonate groups

enhance water solubility. In the pharmaceutical industry, it is used as a starting material or

intermediate for the synthesis of active pharmaceutical ingredients.[3][5] The compound also

finds application as a dispersing agent in the textile and paper industries.[2] Its derivative, 4,5-

dihydroxy-1,3-benzenedisulfonic acid disodium salt (Tiron), is employed in analytical chemistry

and as an intermediate in pharmaceutical development.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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